Anethole Anethole Anethole appears as white crystals or a liquid. Odor of anise oil and a sweet taste. (NTP, 1992)
Cis-anethole is the cis-stereoisomer of anethole.
cis-Anethole is a natural product found in Scandix australis, Dictamnus albus, and other organisms with data available.
See also: Anise Oil (part of).
Brand Name: Vulcanchem
CAS No.: 4180-23-8
VCID: VC21254640
InChI: InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3-8H,1-2H3/b4-3-
SMILES: CC=CC1=CC=C(C=C1)OC
Molecular Formula: C10H12O
Molecular Weight: 148.20 g/mol

Anethole

CAS No.: 4180-23-8

Cat. No.: VC21254640

Molecular Formula: C10H12O

Molecular Weight: 148.20 g/mol

* For research use only. Not for human or veterinary use.

Anethole - 4180-23-8

Specification

Description Anethole appears as white crystals or a liquid. Odor of anise oil and a sweet taste. (NTP, 1992)
Cis-anethole is the cis-stereoisomer of anethole.
cis-Anethole is a natural product found in Scandix australis, Dictamnus albus, and other organisms with data available.
See also: Anise Oil (part of).
CAS No. 4180-23-8
Molecular Formula C10H12O
Molecular Weight 148.20 g/mol
IUPAC Name 1-methoxy-4-[(Z)-prop-1-enyl]benzene
Standard InChI InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3-8H,1-2H3/b4-3-
Standard InChI Key RUVINXPYWBROJD-ARJAWSKDSA-N
Isomeric SMILES C/C=C\C1=CC=C(C=C1)OC
SMILES CC=CC1=CC=C(C=C1)OC
Canonical SMILES CC=CC1=CC=C(C=C1)OC
Boiling Point 454.1 °F at 760 mmHg (NTP, 1992)
234 °C
Colorform White crystals
Flash Point 195 °F (NTP, 1992)
90.1 °C
Melting Point 70.4 °F (NTP, 1992)
21.3 °C
Liquid Molar Volume = 0.1507 cu m/kmol; Heat of Fusion @ Melting Point = 1.60E+7 J/kmol
22.5 °C

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